![molecular formula C9H7NO3S B1377279 2-Amino-4-(2-furyl)thiophene-3-carboxylic acid CAS No. 1428141-37-0](/img/structure/B1377279.png)
2-Amino-4-(2-furyl)thiophene-3-carboxylic acid
Overview
Description
“2-Amino-4-(2-furyl)thiophene-3-carboxylic acid” is a complex organic compound that contains several functional groups, including an amino group (-NH2), a furyl group (a furan ring), a thiophene ring, and a carboxylic acid group (-COOH) .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiophene ring, a furan ring, an amino group, and a carboxylic acid group. The exact structure would depend on the positions of these groups on the rings .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The amino group could participate in acid-base reactions, the carboxylic acid group could undergo reactions typical for carboxylic acids, and the thiophene and furan rings could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amino group and a carboxylic acid group could allow for the formation of zwitterions, affecting the compound’s solubility in water .Scientific Research Applications
Synthesis and Antinociceptive Activity
2-Amino-4-(2-furyl)thiophene-3-carboxylic acid derivatives have been utilized in synthesizing N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, showing potential antinociceptive activity. This illustrates its role in creating compounds with potential analgesic properties (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).
Crystal and Molecular Structure Analysis
The compound has been used in studies analyzing crystal structures. For example, its derivative, 2-((dimethylamino)carbonyl)-6-(2-furyl)-2 H -thiopyran-3-carboxylic acid, was examined using single-crystal X-ray diffraction, highlighting its application in structural chemistry (Chruszcz, Stadnicka, Budzowski, & Bogdanowicz-Szwed, 2002).
Condensation Reactions
In organic synthesis, this compound derivatives have been used in condensation reactions to create benzoxazoles, demonstrating their utility in constructing heterocyclic compounds (Aleksandrov, Vlasova, & El’chaninov, 2010).
Oxidation Studies
Research involving the oxidation of derivatives of this compound has provided insights into the formation and stability of carboxylic acids and their derivatives in various chemical environments (El’chaninov, Simonov, & Simkin, 1982).
Antimicrobial Activity
Its derivatives have shown promise in antimicrobial applications. For instance, novel 2-aminothiophene derivatives synthesized from 2-aminothiophenes have been evaluated for their antimicrobial activity, indicating their potential in medicinal chemistry (Prasad, Angothu, Latha, & Nagulu, 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-amino-4-(furan-2-yl)thiophene-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3S/c10-8-7(9(11)12)5(4-14-8)6-2-1-3-13-6/h1-4H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXDZLCJIUWEDGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CSC(=C2C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.